7-Methyl-5-methylsulfanyl-10-thia-3,4,6,8-tetrazatetracyclo[7.6.0.02,6.011,15]pentadeca-1(9),2,4,7,11(15)-pentaene

• IUPAC Name: 7-methyl-5-methylsulfanyl-10-thia-3,4,6,8-tetrazatetracyclo[7.6.0.02,6.011,15]pentadeca-1(9),2,4,7,11(15)-pentaene
• InChI: InChI=1S/C12H12N4S2/c1-6-13-11-9(7-4-3-5-8(7)18-11)10-14-15-12(17-2)16(6)10/h3-5H2,1-2H3
• InChI Key: DNXDJYVBFOKCIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C3=C(S2)CCC3)C4=NN=C(N14)SC
• Molecular Formula: C12H12N4S2
• Molecular Weight: 276.4 g/mol

Description

7-Methyl-5-methylsulfanyl-10-thia-3,4,6,8-tetrazatetracyclo[76002,6011,15]pentadeca-1(9),2,4,7,11(15)-pentaene is a complex heterocyclic compound It is characterized by its unique structure, which includes multiple rings and heteroatoms such as sulfur and nitrogen

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Methyl-5-methylsulfanyl-10-thia-3,4,6,8-tetrazatetracyclo[7.6.0.02,6.011,15]pentadeca-1(9),2,4,7,11(15)-pentaene involves multiple steps. One common approach is the cyclization of a linear precursor, which can be achieved through the reaction of α-lithiated 1-(1-ethoxyethoxy)allene with isopropyl isothiocyanate . The reaction conditions typically involve the use of a strong base, such as n-butyllithium, and an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would require optimization of reaction conditions to ensure high yield and purity, as well as the development of efficient purification techniques.

Chemical Reactions Analysis

Types of Reactions

7-Methyl-5-methylsulfanyl-10-thia-3,4,6,8-tetrazatetracyclo[7.6.0.02,6.011,15]pentadeca-1(9),2,4,7,11(15)-pentaene can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles or electrophiles for substitution reactions. The conditions vary depending on the desired reaction, but typically involve controlled temperatures and inert atmospheres.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce thiols or thioethers.

Scientific Research Applications

7-Methyl-5-methylsulfanyl-10-thia-3,4,6,8-tetrazatetracyclo[7.6.0.02,6.011,15]pentadeca-1(9),2,4,7,11(15)-pentaene has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: Its unique structure may allow it to interact with biological molecules in novel ways, making it a potential candidate for drug development.

Medicine: It may have therapeutic potential due to its ability to interact with specific molecular targets.

Industry: It could be used in the development of new materials with unique properties.

Mechanism of Action

The mechanism by which 7-Methyl-5-methylsulfanyl-10-thia-3,4,6,8-tetrazatetracyclo[7.6.0.02,6.011,15]pentadeca-1(9),2,4,7,11(15)-pentaene exerts its effects is not fully understood. it is believed to interact with molecular targets through its sulfur and nitrogen atoms, which can form strong bonds with various biological molecules. This interaction can disrupt normal cellular processes, leading to potential therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

2-Methyl-5-(methylsulfanyl)-1,3,4-thiadiazole: This compound shares the methylsulfanyl group and has a similar heterocyclic structure.

4-ethenyl-3-methyl-5-(methylsulfanyl)thiophene-2-carboxylic acid: This compound also contains a methylsulfanyl group and a heterocyclic ring.

Uniqueness

What sets 7-Methyl-5-methylsulfanyl-10-thia-3,4,6,8-tetrazatetracyclo[76002,6